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Compound of Interest

Compound Name: 3-Aminopentane

Cat. No.: B048096

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Aminopentane (CAS: 616-24-0), a key
chemical intermediate. It covers its physicochemical properties, safety and handling protocols,
and common experimental procedures.

Core Properties and Identification

3-Aminopentane, also known as 1-Ethylpropylamine, is a primary aliphatic amine.[1][2][3] It is
a colorless to pale yellow liquid with a characteristic amine or fishy odor.[1][4][5] This
compound serves as a versatile building block in organic synthesis, particularly in the
production of pharmaceuticals and agrochemicals.[1][4] Its molecular structure consists of a
pentane chain with an amino group attached to the third carbon atom.[1][2]

Physicochemical Data

The fundamental physicochemical properties of 3-Aminopentane are summarized in the table
below.
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Property Value Source(s)
CAS Number 616-24-0 [6][7][8]
Molecular Formula CsHisN [1][41[8]
Molecular Weight 87.16 g/mol [4115]1[8]
Appearance Colorless to light yellow liquid [1]
Odor Strong, ammonia-like, fishy [41[5]
Boiling Point 89-91 °C at 760 mmHg [6]
Melting Point -70 °Cto -63.5 °C [51[6]
Flash Point 2°C [6]
Density 0.736 g/cm?3 [5]
Solubility Soluble in water and organic 11[9]
solvents
LogP (Octanol/Water) 1.834 [4]

Safety, Handling, and Storage

3-Aminopentane is classified as a hazardous chemical.[7] It is a highly flammable liquid and

vapor and causes severe skin burns and eye damage.[6][7][10] Proper personal protective

equipment (PPE) and engineering controls are mandatory when handling this substance.

GHS Hazard and Precautionary Information

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W087960/3-Aminopentane-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://cymitquimica.com/cas/616-24-0/
https://www.guidechem.com/dictionary/en/616-24-0.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://www.guidechem.com/dictionary/en/616-24-0.html
https://www.solubilityofthings.com/pentan-3-amine
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://cymitquimica.com/cas/616-24-0/
https://www.guidechem.com/dictionary/en/616-24-0.html
https://www.solubilityofthings.com/pentan-3-amine
https://file.medchemexpress.com/batch_PDF/HY-W087960/3-Aminopentane-SDS-MedChemExpress.pdf
https://www.solubilityofthings.com/pentan-3-amine
https://file.medchemexpress.com/batch_PDF/HY-W087960/3-Aminopentane-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W087960/3-Aminopentane-SDS-MedChemExpress.pdf
https://www.solubilityofthings.com/pentan-3-amine
https://cymitquimica.com/cas/616-24-0/
https://www.fishersci.ca/shop/products/3-aminopentane-98-thermo-scientific/p-3593278
https://www.guidechem.com/dictionary/en/616-24-0.html
https://www.benchchem.com/product/b048096?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W087960/3-Aminopentane-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC183701000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-aminopentane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Category Code Statement Source(s)
Highly flammable
Hazard Statements H225 o [6][10]
liquid and vapour.
Causes severe skin
H314 burns and eye [6][10]
damage.
Causes serious eye
H318 [6][10]
damage.
Keep away from
Precautionary: heat/sparks/open
] P210 [6][10]
Prevention flames/hot surfaces.
— No smoking.
Keep container tightl
P233 P i [6][10]
closed.
Do not breathe
P260 dust/fume/gas/mist/iva  [6][10]
pours/spray.
Wear protective
gloves/protective
P280 clothing/eye [6][10]
protection/face
protection.
] IF SWALLOWED:
Precautionary: ]
P301+P330+P331 Rinse mouth. Do NOT  [6]
Response ) -
induce vomiting.
IF ON SKIN (or hair):
Remove/Take off
Immediately all
P303+P361+P353 ) ] [10]
contaminated clothing.
Rinse SKIN with
water/shower.
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IF IN EYES: Rinse
cautiously with water

for several minutes.

P305+P351+P338 Remove contact [10]
lenses, if present and
easy to do. Continue
rinsing.
Immediately call a
P310 POISON CENTER or [10]
doctor/physician.
) Store in a well-
Precautionary: ]
P403+P235 ventilated place. Keep  [10]
Storage
cool.
P405 Store locked up. [10]
Dispose of
Precautionary: contents/container to
_ P501 [10][11]
Disposal an approved waste

disposal plant.

Handling and Storage Recommendations

e Handling: Use in a well-ventilated area with explosion-proof equipment.[7][11] All metal parts

of equipment must be grounded to prevent static discharge.[7][11] Avoid contact with skin,

eyes, and inhalation of vapors.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammables.[7][11] The substance is air-sensitive and should be stored under an inert

atmosphere.[7][8]

¢ Incompatible Materials: Strong acids, strong oxidizing agents, acid anhydrides, and acid

chlorides.[7][11]

Experimental Protocols

Synthesis
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While detailed, step-by-step synthesis protocols for 3-Aminopentane are typically proprietary,
common laboratory-scale synthesis is achieved through the reductive amination of 3-
pentanone (diethyl ketone).

Methodology: Reductive Amination of 3-Pentanone

e Imine Formation: 3-Pentanone is reacted with ammonia or an ammonia source (e.g.,
ammonium acetate) to form the corresponding imine intermediate. This reaction is typically
acid-catalyzed and involves the removal of water to drive the equilibrium towards the
product.

e Reduction: The intermediate imine is then reduced to the primary amine, 3-Aminopentane.
Common reducing agents for this step include sodium borohydride (NaBHa4), sodium
cyanoborohydride (NaBHsCN), or catalytic hydrogenation (e.g., H2 over a metal catalyst like
Raney Nickel or Palladium).[12]

o Work-up and Isolation: Following the reduction, an aqueous work-up is performed to quench
any remaining reducing agent and separate the product. This typically involves pH
adjustment and extraction of the amine into an organic solvent.

« Purification: The crude product is purified, most commonly by fractional distillation, to yield
pure 3-Aminopentane.

Purification
Fractional distillation is the primary method for purifying 3-Aminopentane from non-volatile
impurities or solvents with different boiling points.

Methodology: Fractional Distillation

o Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask,
a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a thermometer.
Ensure all glassware is dry.

e Charging the Flask: Add the crude 3-Aminopentane to the distillation flask along with boiling
chips to ensure smooth boiling.
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« Distillation: Gently heat the flask. The component with the lower boiling point will vaporize
first, rise through the column, condense, and be collected in the receiving flask.

e Fraction Collection: Monitor the temperature at the top of the column. Collect the fraction that
distills at the known boiling point of 3-Aminopentane (89-91 °C). Discard any initial "forerun”
that distills at a lower temperature and stop the distillation before higher-boiling impurities

can distill over.

e Final Product: The collected liquid is the purified 3-Aminopentane.

Setup

Assemble dry fractional
distillation apparatus

l

Add crude 3-Aminopentane
and boiling chips to flask

Process

Gently heat the flask

l

Monitor vapor temperature
at top of column

‘

Collect fraction distilling
at 89-91 °C

Purified 3-Aminopentane
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Caption: General workflow for the purification of 3-Aminopentane by fractional distillation.

Analytical Characterization

The identity and purity of 3-Aminopentane are confirmed using standard spectroscopic
methods.[13][14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectroscopy are
used to confirm the molecular structure. The *H NMR spectrum of 3-Aminopentane would
show characteristic signals for the ethyl groups and the methine proton adjacent to the
amine.[15]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. The
spectrum of 3-Aminopentane will exhibit characteristic N-H stretching absorptions for the
primary amine group (typically two bands in the 3300-3500 cm~* region) and C-H stretching
for the alkyl chains.

e Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight
and fragmentation pattern of the molecule.[3] Electron ionization (EI-MS) would show the
molecular ion peak (M*) at m/z = 87, confirming the molecular weight.
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Caption: Workflow for the analytical characterization of 3-Aminopentane.

Chemical Reactivity and Applications

As a primary amine, 3-Aminopentane exhibits basic properties and undergoes reactions
typical of this functional group, such as acylation and alkylation, to form a variety of derivative
compounds.[1][5] Its primary application is as a chemical intermediate or building block in the
synthesis of more complex molecules.[4] It is particularly valuable in creating soluble imides
and imines without introducing a chiral center.[16]

Pharmaceuticals

Agrochemicals

Specialty Chemicals

Organic
Synthesis

3-Aminopentane
(Building Block)
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Caption: Role of 3-Aminopentane as a chemical intermediate in various industries.

Biological Activity and Signaling Pathways

While 3-Aminopentane has been noted as a metabolite observed in cancer metabolism,
specific biological activities or roles in cellular signaling pathways are not well-documented in
publicly available literature.[2] Its derivatives, rather than the compound itself, are typically the
focus of drug development and biological evaluation. For instance, complex molecules
containing a 3-amino group have been investigated as allosteric activators of phosphatases
like SHP1, but these structures are significantly different from 3-Aminopentane.[12] Therefore,
no specific signaling pathways involving 3-Aminopentane can be detailed at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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